Basic lead carbonate

Specification

• CAS No.: 1319-46-6
• Molecular Formula: CHO4Pb-3
• Molecular Weight: 284 g/mol
• IUPAC Name: lead(2+);dicarbonate;dihydroxide
• Standard InChI: InChI=1S/CH2O3.H2O.Pb/c2-1(3)4;;/h(H2,2,3,4);1H2;/p-3
• Standard InChI Key: FKRDCRZYTCMHEM-UHFFFAOYSA-K
• SMILES: C(=O)([O-])[O-].C(=O)([O-])[O-].[OH-].[OH-].[Pb+2].[Pb+2].[Pb+2]
• Canonical SMILES: C(=O)([O-])[O-].[OH-].[Pb]
• Colorform: White hexagonal crystals; White, amorphous powde
• Melting Point: 400 °C, decomposes

Introduction

Chemical Composition and Structure

Basic lead carbonate, also known as hydrocerussite or white lead, has the chemical formula (PbCO₃)₂·Pb(OH)₂ or 2PbCO₃·Pb(OH)₂. This compound consists of a combination of lead carbonate and lead hydroxide in a specific ratio, resulting in a unique crystalline structure. The molecular weight of basic lead carbonate is approximately 775.63 g/mol, and it contains three lead atoms per formula unit.
Basic lead carbonate belongs to a family of lead carbonates that includes the simpler lead(II) carbonate (PbCO₃), also known as cerussite in its mineral form. The structure of basic lead carbonate features lead(II) centers that are seven-coordinate, surrounded by multiple carbonate ligands. These carbonate centers form bidentate bonds to individual lead atoms and bridge to additional lead sites, creating a dense, highly crosslinked structure.

Nomenclature and Synonyms

Basic lead carbonate is recognized by several alternative names in scientific literature and industry:

Synonym
Lead(II) carbonate basic
Trilead bis(carbonate) dihydroxide
Hydrocerussite
Lead, bis(carbonato(2-))dihydroxytri-
Lead(2+) carbonate hydroxide (3:2:2)
Berlin white
White lead
Flake lead
Lead subcarbonate

Physical Properties

Basic lead carbonate appears as white crystals or powder with a dense structure. Its physical properties make it distinct from other lead compounds and contribute to its specific applications.

Thermal and Physical Characteristics

The thermal and physical properties of basic lead carbonate have been documented in various studies, with key parameters summarized in the table below:

Property	Value
Appearance	White crystals or powder
Melting Point	400°C
Boiling Point	Not applicable
Density	6.14 g/cm³
Molecular Weight	775.63 g/mol

Specific Heat Capacity

Studies have identified a correlation between the atomic weight of the metal component and the specific heat capacity of carbonate compounds. This relationship has been used to estimate the specific heat capacity of lead carbonate compounds. For basic lead carbonate, the specific heat capacity can be extrapolated based on this relationship, considering the high atomic weight of lead.

Production and Synthesis

Applications and Uses

Historical Significance

Basic lead carbonate has been used for centuries, particularly as a white pigment in paint and cosmetics. Its historical significance stems from its excellent covering power and brightness as a pigment.

Industrial Applications

In modern industrial applications, basic lead carbonate serves several purposes:

• Catalyst for polymerizing formaldehyde to poly(oxymethylene)

• Improving the bonding of chloroprene to wire

• Raw material for conversion to other lead compounds, such as lead oxide through calcination

Scientific Research

Basic lead carbonate has been studied in the context of thermodynamic modeling, particularly regarding its solubility and behavior in aqueous systems. Research has focused on understanding the equilibrium constants (log K values) that govern its behavior in solution, which is relevant for environmental studies and water distribution systems.

Environmental and Health Considerations

Safety Aspect	Description
Signal Word	Danger
Hazard Statements	H302+H332-H360-H373-H410
Hazard Codes	T, N
Precautionary Statements	P201-P260-P280-P301+P312+P330-P308+P313
Risk Codes	61-20/22-33-50/53-62
The compound is classified as harmful if swallowed or inhaled, may damage fertility or the unborn child, may cause damage to organs through prolonged or repeated exposure, and is very toxic to aquatic life with long-lasting effects.

Regulatory Status

The supply and use of basic lead carbonate are restricted in Europe due to its toxicity and environmental concerns. It falls under various regulatory frameworks worldwide that govern the use and handling of toxic substances, particularly those containing lead.

Thermodynamic Properties and Research

Stability in Aqueous Systems

Research into the thermodynamic properties of basic lead carbonate (hydrocerussite) has revealed that it is the most stable lead(II) carbonate when the pH is above certain levels. This stability is crucial for understanding its behavior in environmental systems and industrial applications.

Solubility Studies

Thermodynamic models of the lead carbonate aqueous system have been developed to evaluate the effect of water chemistry on lead solubility and corrosion scale composition. These models face challenges regarding uncertainty in the thermodynamic equilibrium constants (log K values) used as parameters.
Research has identified that model uncertainty is predominantly associated with log K values for five species, in order of decreasing effect: hydrocerussite, cerussite, PbOH⁺, and PbCO₃⁰. The uncertainty varies depending on specific pH and dissolved inorganic carbon (DIC) conditions.

Comparison with Other Lead Carbonates

Basic lead carbonate is one of several lead carbonate compounds, each with distinct properties and applications. Understanding the differences between these compounds is important for their appropriate use.

Lead Carbonate Compounds

Compound	Chemical Formula	Alternative Names
Lead(II) carbonate	PbCO₃	Cerussite (mineral form)
Basic lead carbonate	2PbCO₃·Pb(OH)₂	Hydrocerussite, White lead
Shannonite	PbCO₃·PbO
Plumbonacrite	3PbCO₃·Pb(OH)₂·PbO
Lead carbonate oxide	PbCO₃·2PbO
Abellaite	NaPb₂(OH)(CO₃)₂
Leadhillite	2PbCO₃·PbSO₄·Pb(OH)₂

Structural Differences

The main difference between basic lead carbonate and simple lead carbonate (PbCO₃) is the incorporation of lead hydroxide in the crystal structure. This structural difference affects the physical and chemical properties of the compound, including its stability, solubility, and reactivity.

Current Research and Future Perspectives

Current research on basic lead carbonate focuses on several areas:

• Thermodynamic modeling to better understand its behavior in aqueous systems, particularly in relation to lead solubility in water distribution systems

• Environmental impact and remediation strategies related to its historical use as a pigment

• Alternative applications in specialized industries where its unique properties can be utilized without environmental or health risks Future research may explore more environmentally friendly alternatives to basic lead carbonate for applications where its unique properties are currently valuable.